Cas no 927060-62-6 (6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide
• CAS No: 927060-62-6
• MF: C₁₉H₂₂ClN₃O₂
• MW: 359.849883556366
• CID: 6030599
• PubChem ID: 16573900
• Update Time: 2025-07-18

6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide
• Z31657126
• 927060-62-6
• EN300-26598340
• AKOS002547086

• Inchi： 1S/C19H22ClN3O2/c1-25-16-7-4-14(5-8-16)17(23-10-2-3-11-23)13-22-19(24)15-6-9-18(20)21-12-15/h4-9,12,17H,2-3,10-11,13H2,1H3,(H,22,24)
• InChI Key： OMNGJUBPNWXHOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCC(C1C=CC(=CC=1)OC)N1CCCC1)=O

Computed Properties

• Exact Mass: 359.1400546g/mol
• Monoisotopic Mass: 359.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide

Introduction to 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide (CAS No. 927060-62-6)

6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 927060-62-6, represents a novel chemical entity with a complex molecular structure that suggests potential applications in the development of new therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a pyridine ring, and an N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl] side chain, makes this molecule a subject of considerable interest for further investigation.

The compound's structure is characterized by a central pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is further modified by the addition of a chloro group at the 6-position, which can influence the electronic properties and reactivity of the molecule. Additionally, the presence of an N-substituted ethyl chain with both a 4-methoxyphenyl and a pyrrolidin-1-yl group adds to the complexity and potential versatility of this compound. Such structural features often contribute to unique pharmacological properties, making it an attractive candidate for drug discovery programs.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural features of 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide suggest that it may have interactions with biological targets relevant to neurological disorders, inflammation, and other therapeutic areas. For instance, the methoxy group on the phenyl ring can influence metabolic stability and bioavailability, while the pyrrolidin-1-yl moiety is often associated with enhanced binding affinity to certain protein targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group at the 6-position of the pyridine ring typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. The subsequent functionalization of the N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl] side chain requires expertise in nucleophilic substitution reactions and protecting group strategies to ensure high yield and purity.

The pharmacological evaluation of 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide has been conducted in several preclinical studies. These studies have focused on its potential as an inhibitor of key enzymes involved in disease pathways. For example, preliminary data suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its ability to modulate neurotransmitter receptors has been explored, particularly those involved in cognitive function and mood regulation.

The impact of recent advancements in computational chemistry has significantly enhanced the design and optimization process for compounds like 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide. Molecular docking studies have been employed to predict binding interactions with target proteins, allowing researchers to refine structures for improved potency and selectivity. Furthermore, virtual screening techniques have enabled the rapid identification of potential lead compounds from large libraries, streamlining the drug discovery pipeline.

In conclusion, 6-chloro-N-[2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethyl]pyridine-3-carboxamide represents a promising candidate for further development in pharmaceutical research. Its complex structure and diverse functional groups offer potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.